![molecular formula C21H44O6P · Na B1160151 1-Octadecyl Lysophosphatidic Acid (sodium salt)](/img/no-structure.png)
1-Octadecyl Lysophosphatidic Acid (sodium salt)
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Overview
Description
1-Octadecyl lysophosphatidic acid (sodium salt) (1-Octadecyl LPA (sodium salt)) is a LPA analog containing stearyl alcohol at the sn-1 position. LPA binds to one of five different G protein-linked receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. Alkyl ether-linked LPA derivatives have a higher platelet aggregating activity than the acyl derivatives, most likely stemming from an alkyl-specific LPA receptor. For example, 1-octadecyl LPA has platelet aggregating activity with an EC50 value of 9 nM versus an EC50 value of 177 nM for 1-octadecanoyl LPA.
Scientific Research Applications
Hydrogel Formation and Supramolecular Assembly
1-Octadecylaminocarbonyl-L-valyl-N-suberic acid sodium salt, a derivative related to 1-Octadecyl Lysophosphatidic Acid, functions as a cationic surfactant-triggered hydrogelator. Although it is water-soluble and has no hydrogelation ability on its own, it forms a hydrogel in the presence of a cationic surfactant. The hydrogelation occurs at room temperature through non-covalent intermolecular interactions such as hydrophobic and hydrogen bonding interactions. This process demonstrates the compound's potential in forming supramolecular structures, indicating its relevance in fields like material science and drug delivery systems (Suzuki, Sato, Shirai, & Hanabusa, 2007).
Therapeutic Potential and Drug Development
Lysophosphatidic acid (LPA), closely related to 1-Octadecyl Lysophosphatidic Acid, is a potent signaling molecule involved in various physiological and pathological processes. The manipulation of LPA signaling holds pharmacotherapeutic interest due to its growth factor-like properties and resemblance to compounds with drug-like features. LPA engages in multiple molecular targets, including G protein-coupled receptors, clear targets for drug development. However, the challenge lies in harnessing the beneficial activities of LPA without eliciting its pathological responses. Octadecyl thiophosphate (OTP), an LPA mimic, has been developed for its stability and potential in prosurvival and regenerative signaling, indicating the broad therapeutic potential of LPA analogs (Tigyi, Johnson, Lee, Norman, Szabo, Balogh, Thompson, Boler, & McCool, 2019).
Hydrogelation and Polymerization Reactions
Octadecyl maleamic acid, converted to its sodium salt, exhibits hydrogelation phenomena. This property is significant because the hydrogelator can act as an organized reactor for controlled polymerization reactions. This capability to generate copolymers with a narrow weight and size distribution showcases its potential application in polymer chemistry and materials science (Gaspar & Baskar, 2005).
Radiation-Induced Intestinal Injury Protection
The LPA type 2 receptor is crucial for protection against radiation-induced intestinal injury. Octadecenyl thiophosphate (OTP), an LPA analog, has been identified as a highly effective antiapoptotic agent engaging in similar prosurvival pathways to LPA through the LPA(2) receptor subtype. This finding underscores the potential of LPA analogs in mitigating radiation-induced damage, offering insights into therapeutic strategies for radiation exposure and potentially cancer treatment (Deng, Shuyu, Tsukahara, Valentine, Durgam, Gududuru, Balázs, Manickam, Arsura, Vanmiddlesworth, Johnson, Parrill, Miller, & Tigyi, 2007).
properties
Molecular Formula |
C21H44O6P · Na |
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Molecular Weight |
446.5 |
InChI |
InChI=1S/C21H45O6P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-21(22)20-27-28(23,24)25;/h21-22H,2-20H2,1H3,(H2,23,24,25);/q;+1/p-1/t21-;/m1./s1 |
InChI Key |
FYSJNCTWZSVDDQ-ZMBIFBSDSA-M |
SMILES |
O[C@@H](COP([O-])(O)=O)COCCCCCCCCCCCCCCCCCC.[Na+] |
synonyms |
1-Octadecyl LPA |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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